Hybrid raspberry microgels with tunable thermoresponsive behavior†
Soft Matter Pub Date: 2013-01-31 DOI: 10.1039/C3SM27433K
Abstract
We report the synthesis of thermosensitive raspberry-like hybrid microgels. They consist of a poly(N-isopropylacrylamide) core decorated with in situ formed
![Graphical abstract: Hybrid raspberry microgels with tunable thermoresponsive behavior](http://scimg.chem960.com/usr/1/C3SM27433K.jpg)
Recommended Literature
- [1] Discrimination of antibiotic-resistant Gram-negative bacteria with a novel 3D nano sensing array†
- [2] Formation of CaCO3 fibres directed by polypeptide vesicles†
- [3] Endless resistance. Endless antibiotics?
- [4] Rapid isolation of antigen-specific B-cells using droplet microfluidics†
- [5] Prostaglandins, thromboxanes, leukotrienes, and related arachidonic acid metabolites
- [6] Trisulfide linked cholesteryl PEG conjugate attenuates intracellular ROS and collagen-1 production in a breast cancer co-culture model†
- [7] Environmental valorisation of bagasse fly ash: a review†
- [8] Highly selective and controllable pyrophosphate induced anthracene-excimer formation in water†
- [9] Inside front cover
- [10] Methods for the preparation of sodium tetrahydroborate(III) solution in the determination of tin by hydride generation atomic absorption spectrometry
![Soft Matter](https://scimg.chem960.com/usr/1/SM018006.jpg)
Journal Name:Soft Matter
Research Products
-
CAS no.: 161886-96-0
-
Nitric acid,phenylmethyl ester
CAS no.: 15285-42-4
-
CAS no.: 16881-33-7
-
CAS no.: 19542-54-2